Cas no 86317-36-4 (2-isothiocyanato-1-methyl-4-nitrobenzene)

• Product Name: 2-isothiocyanato-1-methyl-4-nitrobenzene
• CAS No: 86317-36-4
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• MDL: MFCD00060549
• CID: 720898
• PubChem ID: 2759955
• Update Time: 2025-10-30

2-isothiocyanato-1-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,2-isothiocyanato-1-methyl-4-nitro-
• 2-Isothiocyanato-1-methyl-4-nitrobenzene
• 2-isothiocyanato-1-methyl-4-nitro-benzene
• 2-methyl-5-nitrobenzenisothiocyanate
• 2-Methyl-5-nitrophenyl isothiocyanate
• 2-Methyl-5-nitro-phenylisothiocyanat
• 2-thioisocyanato-l-methyl-4-nitro-benzene
• A841606
• IQINAWYOKXCYQO-UHFFFAOYSA-N
• FT-0642039
• MFCD00060549
• 2-Methyl-5-nitrophenylisothiocyanate
• 86317-36-4
• AKOS005171077
• AL-398/25017005
• FS-4179
• DTXSID60374971
• SY328450
• SCHEMBL3368739
• DB-021363
• ALBB-003093
• BBL017961
• STK502591
• 2-isothiocyanato-1-methyl-4-nitrobenzene

• MDL： MFCD00060549
• Inchi： 1S/C8H6N2O2S/c1-6-2-3-7(10(11)12)4-8(6)9-5-13/h2-4H,1H3
• InChI Key： IQINAWYOKXCYQO-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.01500
• Monoisotopic Mass: 194.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• Melting Point: 60 °C
• PSA: 90.27000
• LogP: 3.16070

2-isothiocyanato-1-methyl-4-nitrobenzene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-isothiocyanato-1-methyl-4-nitrobenzene

Recent Advances in the Study of 2-Isothiocyanato-1-methyl-4-nitrobenzene (CAS: 86317-36-4) in Chemical Biology and Pharmaceutical Research

2-Isothiocyanato-1-methyl-4-nitrobenzene (CAS: 86317-36-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its isothiocyanate functional group, has been explored for its reactivity and utility in various synthetic and biological contexts. Recent studies have focused on its role as a versatile intermediate in organic synthesis, as well as its potential biological activities, including antimicrobial and anticancer properties.

One of the key areas of research involving 2-isothiocyanato-1-methyl-4-nitrobenzene is its use in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the construction of benzimidazole derivatives, which are known for their broad-spectrum pharmacological activities. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, making it a valuable tool for medicinal chemists.

In addition to its synthetic utility, recent investigations have explored the biological effects of 2-isothiocyanato-1-methyl-4-nitrobenzene. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported its inhibitory activity against certain bacterial strains, suggesting potential applications in antibiotic development. The study also noted the compound's ability to modulate cellular pathways, which could be leveraged for targeted therapies in oncology.

Another significant development is the use of 2-isothiocyanato-1-methyl-4-nitrobenzene in proteomics research. A 2023 study in Analytical Chemistry utilized the compound as a labeling reagent for protein modification, enabling the identification and quantification of specific protein targets. This application underscores the compound's versatility in both chemical and biological research.

Despite these promising findings, challenges remain in the practical application of 2-isothiocyanato-1-methyl-4-nitrobenzene. Issues such as stability under physiological conditions and potential toxicity need to be addressed in future studies. However, the compound's unique chemical properties and broad applicability make it a promising candidate for further exploration in drug discovery and chemical biology.

In conclusion, recent research on 2-isothiocyanato-1-methyl-4-nitrobenzene (CAS: 86317-36-4) highlights its multifaceted role in chemical and pharmaceutical sciences. From its utility in organic synthesis to its potential biological activities, this compound continues to be a subject of active investigation. Future studies will likely focus on optimizing its properties for therapeutic applications and expanding its use in proteomics and other advanced research areas.